Cas no 109237-00-5 (Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-)

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- structure
109237-00-5 structure
Product Name:Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
CAS No:109237-00-5
MF:C21H28O4
MW:344.444626808167
CID:159977
PubChem ID:122990
Update Time:2025-04-19

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
    • 1-[(2R,3R,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • stizophyllin
    • (2alpha,3beta,9xi,12beta)-2,3,12-trihydroxypregna-4,7,16-trien-20-one
    • 2-alpha,3-beta,12-beta-Trihydroxypregna-4,7,16-trien-20-one
    • CCRIS 5225
    • Pregna-4,7,16-trien-20-one, 2-alpha,3-beta,12-beta-trihydroxy-
    • 109237-00-5
    • 2,3,12-Trihydroxypregna-4,7,16-trien-20-one
    • DTXSID50911051
    • CHEBI:206647
    • 1-[(2S,3S,9S,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • Inchi: 1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1
    • InChI Key: IWQKGRNFKYKJHS-VUZPHRLFSA-N
    • SMILES: O[C@@H]1CC2C(=CCC3=C[C@H]([C@@H](C[C@]23C)O)O)[C@@H]2CC=C(C(C)=O)[C@]21C

Computed Properties

  • Exact Mass: 344.19884
  • Monoisotopic Mass: 344.198759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.27
  • Boiling Point: 553.9°Cat760mmHg
  • Flash Point: 302.9°C
  • Refractive Index: 1.616
  • PSA: 77.76
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